Cas no 200801-88-3 (Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-[3-(trifluoromethyl)phenyl]-)

• Product Name: Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-[3-(trifluoromethyl)phenyl]-
• CAS No: 200801-88-3
• MF: C₁₄H₁₁F₃N₂OS
• MW: 312.310152292252
• CID: 1391497
• PubChem ID: 10757458
• Update Time: 2025-04-20

Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2-[2-(methylthio)-4-pyrimidinyl]-1-[3-(trifluoromethyl)phenyl]-
• 6Y-0849
• SCHEMBL2926214
• 2-(2-Methylthiopyrimidin-4-yl)-1-(3-trifluoromethylphenyl)ethanone
• 2-(2-Methylsulfanylpyrimidin-4-yl)-1-(3-trifluoromethylphenyl)ethanone
• 2-[2-(methylsulfanyl)pyrimidin-4-yl]-1-[3-(trifluoromethyl)phenyl]ethan-1-one
• MFCD07021494
• AKOS005099400
• 2-(2-Methylsulfanyl-pyrimidin-4-yl)-1-(3-trifluoromethyl-phenyl)-ethanone
• 2-(2-methylsulfanylpyrimidin-4-yl)-1-[3-(trifluoromethyl)phenyl]ethanone
• 2-[2-(Methylthio)pyrimidin-4-yl]-1-[3-(trifluoromethyl)phenyl]ethanone
• 200801-88-3

• Inchi： 1S/C14H11F3N2OS/c1-21-13-18-6-5-11(19-13)8-12(20)9-3-2-4-10(7-9)14(15,16)17/h2-7H,8H2,1H3
• InChI Key： DXWVQCGXUJJIBZ-UHFFFAOYSA-N
• SMILES： S(C)C1=NC=CC(CC(C2C=CC=C(C(F)(F)F)C=2)=O)=N1

Computed Properties

• Exact Mass: 312.05453
• Monoisotopic Mass: 312.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.2Ų

Experimental Properties

• PSA: 42.85